4-ethenyl-2,6-dimethylphenol
Description
4-Ethenyl-2,6-dimethylphenol is a research chemical . It has a molecular weight of 148.2 g/mol . The compound is also known as 4-ethyl-2,6-dimethoxyphenol .
Synthesis Analysis
The synthesis of similar compounds like 2,6-dimethylphenol has been reported in the literature. For instance, an oxidative polymerization of 2,6-dimethylphenol was discovered in 1956 . The polymerization occurred at room temperature using an amine complex of copper (I) salt as a catalyst in the presence of oxygen . Another study reported an updated methodology utilizing an alkyl tosylate, rather than a halide, as the electrophile .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES notation:CC1=CC(=CC(=C1O)C)C=C . This structure can also be viewed as a 2D Mol file or as a computed 3D SD file .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-ethenyl-2,6-dimethylphenol involves the alkylation of 2,6-dimethylphenol with ethylene oxide followed by dehydrogenation of the resulting product.", "Starting Materials": [ "2,6-dimethylphenol", "ethylene oxide", "catalyst (e.g. potassium hydroxide)" ], "Reaction": [ "Mix 2,6-dimethylphenol and ethylene oxide in the presence of a catalyst (e.g. potassium hydroxide)", "Heat the mixture to a temperature of around 100-120°C for several hours to allow for alkylation to occur", "Cool the mixture and extract the product using a suitable solvent (e.g. dichloromethane)", "Remove the solvent under reduced pressure to obtain the alkylation product", "Dehydrogenate the alkylation product using a suitable oxidizing agent (e.g. potassium permanganate) in the presence of a catalyst (e.g. palladium on carbon)", "Isolate the final product by extraction and purification using standard techniques (e.g. column chromatography)" ] } | |
CAS RN |
71526-64-2 |
Molecular Formula |
C10H12O |
Molecular Weight |
148.2 |
Purity |
95 |
Origin of Product |
United States |
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